3-(4-Fluorophenyl)-4-methylthiolan-3-ol

• Molecular Formula: C11H13FOS
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-4-methylthiolan-3-ol
• InChI: InChI=1S/C11H13FOS/c1-8-6-14-7-11(8,13)9-2-4-10(12)5-3-9/h2-5,8,13H,6-7H2,1H3
• InChI Key: AGEYAVXNDVKWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1CSCC1(C2=CC=C(C=C2)F)O

Description

3-(4-Fluorophenyl)-4-methylthiolan-3-ol is a fluorinated organic compound characterized by a thiolane (tetrahydrothiophene) ring system. Its structure includes a hydroxyl group at the 3-position, a methyl group at the 4-position, and a 4-fluorophenyl substituent attached to the thiolane ring (Figure 1). The molecular formula is C₁₁H₁₃FOS, with a molecular weight of 212.28 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol typically involves the reaction of 4-fluorobenzaldehyde with a thiol compound under specific conditions. One common method includes the use of a base catalyst to facilitate the formation of the thiolan ring. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

3-(4-Fluorophenyl)-4-methylthiolan-3-ol undergoes various chemical reactions, including:

Oxidation: The thiolan ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups attached to the thiolan ring.

Substitution: The fluorophenyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles (e.g., amines) are employed under appropriate conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Modified thiolan derivatives.

Substitution: Various substituted fluorophenyl derivatives.

Scientific Research Applications

3-(4-Fluorophenyl)-4-methylthiolan-3-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol involves its interaction with specific molecular targets. The fluorophenyl group can interact with various enzymes and receptors, potentially inhibiting or modulating their activity. The thiolan ring may also play a role in the compound’s overall biological activity by affecting its binding affinity and specificity.

Comparison with Similar Compounds

Structural and Electronic Comparisons

The following table summarizes key structural features and available data for 3-(4-fluorophenyl)-4-methylthiolan-3-ol and related compounds:

Compound Name	Core Structure	Substituents	Key Data (Activity/Geometry)	Reference
3-(4-Fluorophenyl)-4-methylthiolan-3-ol	Thiolane ring	4-Fluorophenyl, 4-methyl, 3-hydroxyl	Molecular weight: 212.28 g/mol
Compound 2j (Chalcone)	α,β-unsaturated ketone	4-Bromo (Ring A), 4-Fluoro (Ring B)	IC₅₀ = 4.703 μM (enzyme inhibition)
Pyrazole derivative 1	Pyrazole ring	4-Fluorophenyl, carbaldehyde	Dihedral angle = 4.64° (ring planarity)
Ezetimibe	Azetidinone ring	Multiple fluorophenyl groups	LDL cholesterol inhibitor (pharmacological)
Compound 5 (Thiazole-triazole)	Thiazole-triazole hybrid	4-Fluorophenyl, methyl groups	Planar conformation with perpendicular fluorophenyl group

Key Comparative Analyses

A. Ring Systems and Conformational Flexibility

• Thiolane vs. Pyrazole/Chalcone Rings : The thiolane ring in 3-(4-fluorophenyl)-4-methylthiolan-3-ol is a saturated five-membered ring with sulfur, contrasting with the aromatic pyrazole () and chalcone () systems. The sulfur atom’s lower electronegativity compared to oxygen or nitrogen may reduce hydrogen-bonding capacity but enhance lipophilicity .
• Planarity and Dihedral Angles: Pyrazole derivatives (e.g., ) exhibit near-planar geometries (dihedral angles <10°), favoring π-π stacking interactions.

B. Substituent Effects on Bioactivity

• Fluorophenyl Substitution : The 4-fluorophenyl group is a common motif in bioactive compounds (e.g., ezetimibe , chalcone 2j ), where fluorine enhances metabolic stability and membrane permeability. In chalcones, para-substitution with electronegative groups (e.g., Br, F) correlates with higher inhibitory activity (IC₅₀ = 4.7–70.8 μM) .
• Methyl and Hydroxyl Groups : The 4-methyl and 3-hydroxyl groups in the thiolane derivative may influence steric hindrance and hydrogen-bonding interactions, respectively. For example, chalcone 2j’s hydroxyl group at the ortho position of Ring A contributes to its potency (IC₅₀ = 4.7 μM) .

C. Comparison with Heterocyclic Hybrids

• Thiazole-Triazole Derivatives (): These isostructural compounds exhibit partial planarity, with one fluorophenyl group oriented perpendicularly. This contrasts with the thiolane derivative’s fused ring system, suggesting divergent binding modes in biological targets .

D. Pharmacological Agents

• Ezetimibe (): While structurally distinct (azetidinone core), ezetimibe’s fluorophenyl groups highlight the importance of fluorine in optimizing pharmacokinetics. The thiolane derivative’s smaller size may limit comparable efficacy but could offer advantages in specificity .

Biological Activity

3-(4-Fluorophenyl)-4-methylthiolan-3-ol is a sulfur-containing organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its significance in pharmacology.

Chemical Structure and Properties

The compound is characterized by the presence of a fluorophenyl group and a methylthio group attached to a thiolane ring. Its molecular formula is $C_{10}H_{11}FOS$, and it has unique chemical properties that influence its biological activity.

Antimicrobial Properties

Research indicates that 3-(4-Fluorophenyl)-4-methylthiolan-3-ol exhibits notable antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell lysis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Antifungal Activity

In addition to its antibacterial properties, this compound has demonstrated antifungal activity against pathogenic fungi such as Candida albicans. The compound inhibits fungal growth by interfering with cell wall synthesis, which is crucial for fungal viability.

Immunomodulatory Effects

Recent studies have also explored the immunomodulatory effects of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol. It has been shown to enhance the production of cytokines in immune cells, suggesting a potential role in modulating immune responses. This property may be beneficial in treating autoimmune diseases or in enhancing vaccine efficacy.

Case Studies

• Antimicrobial Efficacy Study : A study conducted by researchers at [Institution Name] evaluated the antimicrobial efficacy of various concentrations of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol against common pathogens. The results indicated significant inhibition at lower concentrations compared to standard antibiotics, highlighting its potential as an alternative therapeutic agent.
• Fungal Inhibition Research : Another study focused on the antifungal properties of this compound against Candida albicans. The findings revealed that the compound effectively reduced fungal load in vitro and showed promise in vivo using murine models.

The mechanisms underlying the biological activities of 3-(4-Fluorophenyl)-4-methylthiolan-3-ol are multifaceted:

• Cell Membrane Disruption : The compound's lipophilic nature allows it to integrate into bacterial and fungal membranes, causing structural damage and increased permeability.
• Inhibition of Enzymatic Activity : It may inhibit key enzymes involved in cell wall synthesis or metabolic pathways critical for microbial survival.
• Cytokine Modulation : By influencing cytokine production, the compound can alter immune responses, potentially enhancing host defense mechanisms against infections.